Cas no 1291840-59-9 (2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one)
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethoxyphenyl)-4-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
- 2-(4-ethoxyphenyl)-4-{3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl}phthalazin-1(2H)-one
- 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one
- STL096893
- 2-(4-ethoxyphenyl)-4-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
- 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}p
-
- Inchi: 1S/C25H20N4O3S/c1-3-31-18-12-10-17(11-13-18)29-25(30)21-7-5-4-6-20(21)22(27-29)24-26-23(28-32-24)16-8-14-19(33-2)15-9-16/h4-15H,3H2,1-2H3
- InChI Key: WXHFVORLTPBQDD-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C1=NOC(C2C3C=CC=CC=3C(N(C3C=CC(=CC=3)OCC)N=2)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 706
- XLogP3: 5.5
- Topological Polar Surface Area: 106
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-7086-2μmol |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-5μmol |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-10μmol |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-20μmol |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-1mg |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-2mg |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-3mg |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-4mg |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-5mg |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7086-10mg |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one |
1291840-59-9 | 10mg |
$79.0 | 2023-09-10 |
2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one
Comprehensive Overview of 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one (CAS No. 1291840-59-9)
The compound 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one (CAS No. 1291840-59-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a 1,2,4-oxadiazole ring and a phthalazin-1-one core makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.
One of the key features of this compound is its methylsulfanyl substituent, which enhances its binding affinity to certain enzymes and receptors. This property has led to investigations into its role in treating conditions related to inflammation and oxidative stress. The 4-ethoxyphenyl group further contributes to its stability and bioavailability, making it a viable option for oral administration in therapeutic formulations. Recent studies have highlighted its potential in addressing unmet medical needs, aligning with the growing demand for novel small-molecule therapeutics.
In the context of current research trends, 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one is often discussed alongside topics like precision medicine and targeted drug delivery. These areas are of high interest to both academia and industry, as they aim to minimize side effects while maximizing efficacy. The compound’s structural versatility allows for modifications that can tailor its activity to specific disease models, a feature highly sought after in modern drug design.
Another aspect driving interest in this compound is its potential application in neurodegenerative disease research. With the global rise in conditions such as Alzheimer’s and Parkinson’s, there is a pressing need for molecules that can cross the blood-brain barrier and exert therapeutic effects. Preliminary data suggest that 1291840-59-9 may exhibit neuroprotective properties, though further validation is required. This aligns with the broader search trends where users frequently inquire about new treatments for brain disorders and small-molecule neuroprotectants.
From a synthetic chemistry perspective, the preparation of 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one involves multi-step reactions that highlight the importance of heterocyclic chemistry. The 1,2,4-oxadiazole ring, in particular, is known for its stability and bioisosteric properties, making it a valuable scaffold in medicinal chemistry. Researchers often search for efficient synthesis routes and scalable production methods for such compounds, reflecting the practical challenges in bringing lab-scale discoveries to commercial viability.
In addition to its therapeutic potential, this compound has also been explored in material science applications. Its conjugated system and electron-rich moieties make it a candidate for organic electronics, such as OLEDs and sensors. This interdisciplinary appeal underscores the versatility of 1291840-59-9, catering to diverse fields beyond traditional pharmaceuticals. Users searching for organic semiconductors or functional materials may find this compound relevant to their interests.
As the scientific community continues to unravel the full potential of 2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one, it remains a subject of active investigation. Its dual utility in both biomedical and material science domains positions it as a compound of significant value. Future research will likely focus on optimizing its properties for specific applications, addressing questions like how to improve its solubility or what derivatives can enhance its activity. These inquiries are common among researchers and reflect the dynamic nature of chemical innovation.
In summary, CAS No. 1291840-59-9 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural ingenuity make it a standout molecule in contemporary research. Whether in the context of drug discovery, neuroprotection, or advanced materials, this compound continues to inspire new avenues of exploration, answering the growing demand for innovative solutions in science and technology.
1291840-59-9 (2-(4-ethoxyphenyl)-4-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,2-dihydrophthalazin-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)